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Compound of Interest

Compound Name: 3-Methoxy-5-methylisoxazole

CAS No.: 16864-45-2

Cat. No.: B168367

Get Quote

Abstract & Chemical Profile
3-Methoxy-5-methylisoxazole is a "privileged scaffold" in medicinal chemistry, serving as a

stable, masked equivalent of 1,3-dicarbonyl systems. Its unique electronic structure—

characterized by the electron-donating methoxy group at C3 and the electron-withdrawing

imine moiety—renders it highly versatile. This guide details the experimental setup for its two

primary synthetic applications: C4-regioselective lithiation (for core functionalization) and

reductive ring cleavage (for unmasking latent functionality).
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Property Specification Experimental Implication

CAS No. 13233-33-5 (Generic Ref)
Verify specific isomer purity

before use.

Physical State Low-melting solid / Liquid

May require gentle warming to

dispense; handle as a liquid for

molarity calculations.

Reactivity Latent 1,3-dicarbonyl

Stable to acid/base; sensitive

to reducing agents (N-O bond

cleavage).

pKa (C4-H) ~28–30 (Est.)

Requires strong bases (

-BuLi or LDA) for

deprotonation.

Storage 2–8°C, Inert Gas

Hygroscopic; store under

Argon to prevent hydrolysis

over long periods.

Core Directive: Experimental Logic
The experimental success of 3-Methoxy-5-methylisoxazole relies on controlling the

competition between C4-ring lithiation (thermodynamic product) and C5-lateral lithiation (kinetic

product at the methyl group).

The Challenge: The C5-methyl protons are acidic, but the C4-ring proton is activated by the

adjacent carbonyl-like functionality and the methoxy group.

The Solution: Temperature control is the switch.

-78°C: Favors C4-lithiation (Ring functionalization).

>-40°C: Increases risk of ring fragmentation or "base walking" to the C5-methyl group.

Protocol A: C4-Regioselective Lithiation (The
"Workhorse" Reaction)
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Objective: To install electrophiles (aldehydes, halides, silanes) at the C4 position while

maintaining ring integrity.

Experimental Setup
Vessel: Flame-dried 2-neck round-bottom flask (RBF) with a magnetic stir bar.

Atmosphere: Positive pressure Argon (balloon or Schlenk line).

Cooling: Acetone/Dry Ice bath (-78°C). Crucial: Do not use ice/salt; strict cryogenic control is

required.

Solvent: Anhydrous THF (freshly distilled from Na/benzophenone or from a solvent

purification system). Diethyl ether is a viable alternative but THF promotes better solubility of

the lithiated intermediate.

Step-by-Step Methodology
Preparation: Charge the RBF with 3-Methoxy-5-methylisoxazole (1.0 equiv) and anhydrous

THF (0.2 M concentration).

Cryogenic Cooling: Submerge the flask in the -78°C bath and allow to equilibrate for 15

minutes.

Deprotonation:

Add

-Butyllithium (

-BuLi) (1.1 equiv, 1.6 M in hexanes) dropwise via syringe pump or careful manual addition
over 10 minutes.

Observation: The solution typically turns yellow/orange, indicating the formation of the

isoxazolyl anion.

Wait Time: Stir at -78°C for 30–45 minutes. Do not exceed 1 hour to avoid decomposition.

Trapping (Electrophile Addition):
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Add the electrophile (1.2 equiv) neat or dissolved in minimal THF dropwise.

Note: If using solid electrophiles, dissolve in THF first.

Warm-up & Quench:

Allow the reaction to stir at -78°C for 30 minutes.

Remove the cooling bath and allow to warm to 0°C (ice bath) over 1 hour.

Quench with saturated aqueous NH

Cl.

Self-Validating Checkpoint
Deuterium Quench Test: Before adding your precious electrophile, take a 0.1 mL aliquot of

the lithiated mixture and quench it into D

O. Analyze via

H NMR. Disappearance of the C4-H singlet (typically

5.5–6.0 ppm) confirms successful lithiation.

Protocol B: Reductive Ring Cleavage (Unmasking)
Objective: To cleave the N-O bond, converting the isoxazole into a

-amino enone or 1,3-dicarbonyl equivalent.

Experimental Setup
Method: Catalytic Hydrogenation (Raney Nickel).

Vessel: Parr Shaker or heavy-walled pressure vessel.

Safety Note: Raney Nickel is pyrophoric. Handle under water or inert atmosphere.

Step-by-Step Methodology
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Solution Prep: Dissolve 3-Methoxy-5-methylisoxazole (1.0 equiv) in Ethanol or Methanol

(0.1 M).

Catalyst Addition: Add Raney Nickel (W2 grade, ~20 wt% loading) as a slurry in

water/alcohol.

Buffer: Add Boric acid (1.1 equiv) if the product is sensitive to basic conditions generated

by the amine byproduct.

Hydrogenation:

Purge vessel with N

(3x), then H

(3x).

Pressurize to 1–3 atm (balloon to low pressure is often sufficient).

Stir vigorously at Room Temperature for 4–12 hours.

Workup:

Filter through a Celite pad (keep wet to prevent fire).

Concentrate filtrate to yield the

-amino enone.

Hydrolysis (Optional): Treat with mild acid (1N HCl) to convert the enamine to the 1,3-

dicarbonyl.

Visualization: Decision Logic & Workflow
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Start: 3-Methoxy-5-methylisoxazole

Target Outcome?

Functionalize Core (C4)

 Add Complexity

Unmask Scaffold (Ring Open)

 Use as Synthon

Step 1: n-BuLi, THF, -78°C
(Kinetic Control)

Step 1: H2 (1 atm), Raney Ni
Ethanol, RT

Step 2: Add Electrophile (E+)
(Aldehydes, Halides)

 < 1 hr

Product: 4-Substituted Isoxazole

Step 2: Acid Hydrolysis (H3O+)

 Optional

Product: 1,3-Dicarbonyl / 
beta-Amino Enone

Click to download full resolution via product page

Figure 1: Decision tree for experimental setup, distinguishing between core functionalization

(left) and scaffold unmasking (right).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Lithiation) Wet THF or Atmosphere
Redistill THF; ensure positive

Argon pressure.

Ring Cleavage (Lithiation) Temp too high (> -40°C)
Keep reaction strictly at -78°C

until quench.

Regio-scrambling "Base Walking" to C5-Me

Reduce reaction time of

lithiated species; use LDA

instead of

-BuLi for higher kinetic control.

Incomplete Reduction Poisoned Catalyst

Use fresh Raney Ni; increase

H

pressure to 50 psi.
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functionalization-handling-of-3-methoxy-5-methylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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